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Introduction

Methyl isobutyrimidate hydrochloride, also known as methyl 2-methylpropanimidate

hydrochloride, is a Pinner salt, an important class of compounds in organic synthesis. It is

typically formed through the Pinner reaction, which involves the acid-catalyzed reaction of a

nitrile (isobutyronitrile) with an alcohol (methanol).[1] This intermediate is valuable for the

synthesis of various nitrogen-containing compounds, such as amidines and esters.[1] The

reaction must be conducted under anhydrous conditions, as the imidate salt is sensitive to

hydrolysis.[2] Low temperatures are crucial to prevent the thermodynamically unstable imidate

hydrochloride from rearranging into amide or alkyl chloride byproducts.[1]

Reaction Principle

The synthesis of methyl isobutyrimidate hydrochloride is achieved via the Pinner reaction.

The reaction mechanism initiates with the protonation of the nitrogen atom of isobutyronitrile by

hydrogen chloride, which enhances the electrophilicity of the nitrile carbon. Subsequently, a

nucleophilic attack by methanol on the activated nitrile carbon occurs, leading to the formation

of the methyl isobutyrimidate hydrochloride salt.[2]

Quantitative Data Summary
The following table summarizes the key quantitative data for the synthesis of methyl
isobutyrimidate hydrochloride.
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Parameter Value Reference

Starting Nitrile Isobutyronitrile [3]

Reagent
3 M HCl in Cyclopentylmethyl

ether
[3]

Reagent Anhydrous Methanol [3]

Solvent
Anhydrous Cyclopentylmethyl

ether
[3]

Temperature 0 °C, then -20 °C [3]

Reaction Time
2 hours at 0 °C, then 48 hours

at -20 °C
[3]

Product Yield 26% [3]

Experimental Protocol
This protocol is based on a reported synthesis of methyl isobutyrimidate hydrochloride.[3]

Materials:

Isobutyronitrile (21.7 mmol)[3]

Anhydrous methanol (3 equivalents)[3]

3 M Hydrogen chloride in cyclopentylmethyl ether (22 mL)[3]

Anhydrous cyclopentylmethyl ether[3]

Argon gas

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar
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Ice bath

Low-temperature cooling bath (-20 °C)

Syringes and needles

Apparatus for filtration under inert atmosphere

Schlenk line or similar inert atmosphere setup

Procedure:

In a round-bottom flask under an argon atmosphere, dissolve isobutyronitrile (21.7 mmol) in

anhydrous cyclopentylmethyl ether (to make a 3 M solution) and anhydrous methanol (3

equivalents).[3]

Cool the reaction mixture to 0 °C using an ice bath.[3]

Slowly add 22 mL of a 3 M solution of HCl in cyclopentylmethyl ether to the cooled mixture.

[3]

Stir the reaction mixture at 0 °C for 2 hours under an argon atmosphere.[3]

After 2 hours, transfer the reaction mixture to a -20 °C cooling bath and let it stand for 48

hours.[3]

A precipitate will form during this time. Collect the resulting solid by filtration.[3]

Rinse the collected precipitate with cold cyclopentylmethyl ether to afford the pure methyl
isobutyrimidate hydrochloride.[3]

The reported yield for this procedure is 26%.[3]

Characterization Data:

¹H NMR (500 MHz, CDCl₃): δ 12.42 (s, 1H), 11.56 (s, 1H), 4.29 (s, 3H), 3.23 (hept, J = 7.8

Hz, 1H), 1.29 (d, J = 6.9 Hz, 6H).[3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://s3-eu-west-1.amazonaws.com/pstorage-acs-6854636/51435094/id4c00587_si_001.pdf?X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Credential=AKIA3OGA3B5WLSF3SLE4/20251202/eu-west-1/s3/aws4_request&X-Amz-Date=20251202T103352Z&X-Amz-Expires=86400&X-Amz-SignedHeaders=host&X-Amz-Signature=f1ecbffccb8f6a1f4087923fad26c0d441210591f9fbb854e1c096b8511d13a2
https://s3-eu-west-1.amazonaws.com/pstorage-acs-6854636/51435094/id4c00587_si_001.pdf?X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Credential=AKIA3OGA3B5WLSF3SLE4/20251202/eu-west-1/s3/aws4_request&X-Amz-Date=20251202T103352Z&X-Amz-Expires=86400&X-Amz-SignedHeaders=host&X-Amz-Signature=f1ecbffccb8f6a1f4087923fad26c0d441210591f9fbb854e1c096b8511d13a2
https://s3-eu-west-1.amazonaws.com/pstorage-acs-6854636/51435094/id4c00587_si_001.pdf?X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Credential=AKIA3OGA3B5WLSF3SLE4/20251202/eu-west-1/s3/aws4_request&X-Amz-Date=20251202T103352Z&X-Amz-Expires=86400&X-Amz-SignedHeaders=host&X-Amz-Signature=f1ecbffccb8f6a1f4087923fad26c0d441210591f9fbb854e1c096b8511d13a2
https://s3-eu-west-1.amazonaws.com/pstorage-acs-6854636/51435094/id4c00587_si_001.pdf?X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Credential=AKIA3OGA3B5WLSF3SLE4/20251202/eu-west-1/s3/aws4_request&X-Amz-Date=20251202T103352Z&X-Amz-Expires=86400&X-Amz-SignedHeaders=host&X-Amz-Signature=f1ecbffccb8f6a1f4087923fad26c0d441210591f9fbb854e1c096b8511d13a2
https://s3-eu-west-1.amazonaws.com/pstorage-acs-6854636/51435094/id4c00587_si_001.pdf?X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Credential=AKIA3OGA3B5WLSF3SLE4/20251202/eu-west-1/s3/aws4_request&X-Amz-Date=20251202T103352Z&X-Amz-Expires=86400&X-Amz-SignedHeaders=host&X-Amz-Signature=f1ecbffccb8f6a1f4087923fad26c0d441210591f9fbb854e1c096b8511d13a2
https://s3-eu-west-1.amazonaws.com/pstorage-acs-6854636/51435094/id4c00587_si_001.pdf?X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Credential=AKIA3OGA3B5WLSF3SLE4/20251202/eu-west-1/s3/aws4_request&X-Amz-Date=20251202T103352Z&X-Amz-Expires=86400&X-Amz-SignedHeaders=host&X-Amz-Signature=f1ecbffccb8f6a1f4087923fad26c0d441210591f9fbb854e1c096b8511d13a2
https://www.benchchem.com/product/b1297166?utm_src=pdf-body
https://www.benchchem.com/product/b1297166?utm_src=pdf-body
https://s3-eu-west-1.amazonaws.com/pstorage-acs-6854636/51435094/id4c00587_si_001.pdf?X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Credential=AKIA3OGA3B5WLSF3SLE4/20251202/eu-west-1/s3/aws4_request&X-Amz-Date=20251202T103352Z&X-Amz-Expires=86400&X-Amz-SignedHeaders=host&X-Amz-Signature=f1ecbffccb8f6a1f4087923fad26c0d441210591f9fbb854e1c096b8511d13a2
https://s3-eu-west-1.amazonaws.com/pstorage-acs-6854636/51435094/id4c00587_si_001.pdf?X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Credential=AKIA3OGA3B5WLSF3SLE4/20251202/eu-west-1/s3/aws4_request&X-Amz-Date=20251202T103352Z&X-Amz-Expires=86400&X-Amz-SignedHeaders=host&X-Amz-Signature=f1ecbffccb8f6a1f4087923fad26c0d441210591f9fbb854e1c096b8511d13a2
https://s3-eu-west-1.amazonaws.com/pstorage-acs-6854636/51435094/id4c00587_si_001.pdf?X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Credential=AKIA3OGA3B5WLSF3SLE4/20251202/eu-west-1/s3/aws4_request&X-Amz-Date=20251202T103352Z&X-Amz-Expires=86400&X-Amz-SignedHeaders=host&X-Amz-Signature=f1ecbffccb8f6a1f4087923fad26c0d441210591f9fbb854e1c096b8511d13a2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations
Reaction Signaling Pathway

Pinner Reaction Mechanism

Reactants

Isobutyronitrile

Protonated Nitrile Intermediate

+ H⁺ (from HCl)

Methanol

Nucleophilic Attack

HCl (catalyst)

Methyl Isobutyrimidate
Hydrochloride (Pinner Salt)

Proton Transfer

Click to download full resolution via product page

Caption: Pinner reaction mechanism for methyl isobutyrimidate hydrochloride.
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Experimental Workflow for Methyl Isobutyrimidate Hydrochloride Synthesis
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Caption: Workflow for the synthesis of methyl isobutyrimidate hydrochloride.
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Logical Relationships of the Pinner Reaction

Key Conditions and Outcomes in the Pinner Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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